
Synthesis and Characterization of Glucose
Pentasulfate Potassium: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glucose pentasulfate potassium

Cat. No.: B569196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization

of glucose pentasulfate potassium, a sulfated monosaccharide of significant interest in

biochemical research and as a reference standard in the pharmaceutical industry. This

document details the chemical properties, a robust synthesis protocol, and extensive

characterization methodologies. All quantitative data is presented in structured tables for clarity,

and experimental workflows are visualized using Graphviz diagrams. This guide is intended to

serve as a practical resource for researchers and professionals engaged in the fields of

carbohydrate chemistry, drug development, and analytical sciences.

Introduction
Glucose pentasulfate potassium (C₆H₇K₅O₂₁S₅) is a highly sulfated derivative of D-glucose.

Its structure, featuring five sulfate groups, imparts a strong negative charge, rendering it highly

soluble in aqueous solutions.[1] This compound serves as a crucial reference standard for

Sucralfate, a medication used to treat peptic ulcers.[2][3][4] The polysulfated nature of this

molecule also makes it a subject of interest for investigating the biological activities of sulfated

carbohydrates, which are known to play roles in processes such as cell adhesion,

inflammation, and anticoagulation.
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This guide outlines the synthesis of glucose pentasulfate potassium via the sulfation of

glucose, followed by neutralization. It further details the analytical techniques for its

characterization, including spectroscopic and thermal analysis methods.

Physicochemical Properties
A summary of the key physicochemical properties of glucose pentasulfate potassium is

provided in Table 1.

Property Value Reference

Molecular Formula C₆H₇K₅O₂₁S₅ [2][3][5][6]

Molecular Weight 770.92 g/mol [2][5][6]

CAS Number 359435-44-2 [2][3][5]

Appearance White to off-white solid

Solubility Highly soluble in water [1]

Melting Point >145°C (with decomposition) [1]

Storage Conditions
Store at < -15°C, keep dry,

under inert gas (e.g., Nitrogen)
[5]

Synthesis Protocol
The synthesis of glucose pentasulfate potassium involves the sulfation of D-glucose using a

suitable sulfating agent, followed by neutralization with a potassium base. The following

protocol is based on established methods for the sulfation of carbohydrates.

Materials and Reagents
D-Glucose (anhydrous)

Pyridine (anhydrous)

Pyridine sulfur trioxide complex
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Potassium hydroxide (KOH)

Deionized water

Methanol

Acetone

Experimental Procedure
The overall workflow for the synthesis and purification of glucose pentasulfate potassium is

depicted in the diagram below.

Synthesis Neutralization & Isolation Purification

Dissolve D-Glucose in Pyridine Add Pyridine Sulfur Trioxide Sulfation Reaction Cool Reaction Mixture
Reaction Completion

Neutralize with KOH Solution Precipitate with Methanol/Acetone Collect Crude Product Dissolve Crude Product in Water
Purification Start

Recrystallization Wash with Methanol Dry under Vacuum L
Final Product

Prepare Mobile Phase Equilibrate HPLC System

Prepare Sample Solution

Inject Sample Data Acquisition Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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